Cas no 6939-15-7 (3-propyl-1,2,3-oxadiazol-3-ium-5-olate)

• Product Name: 3-propyl-1,2,3-oxadiazol-3-ium-5-olate
• CAS No: 6939-15-7
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 1736291
• PubChem ID: 201822
• Update Time: 2025-04-21

3-propyl-1,2,3-oxadiazol-3-ium-5-olate Chemical and Physical Properties

Names and Identifiers

• 3-propyl-1,2,3-oxadiazol-3-ium-5-olate
• 3-propyloxadiazol-3-ium-5-olate
• 3-Propylsydnone
• DTXSID10219500
• SCHEMBL1436165
• 6939-15-7
• BRN 3606330
• NSC 56783
• Sydnone, 3-propyl-
• NSC56783
• NSC-56783

• Inchi： 1S/C5H8N2O2/c1-2-3-7-4-5(8)9-6-7/h4H,2-3H2,1H3
• InChI Key： XAZYOVBOFGJZAL-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](CCC)=N1)[O-]

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 128.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds